Cas no 1805565-27-8 (3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine
• CAS No: 1805565-27-8
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4882261
• Update Time: 2025-08-04

3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-6-2-5(10)4(3-9)7(13-6)8(11)12/h2,8H,3H2,1H3
• InChI Key： KNTRRMAGGOKVPE-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine

Comprehensive Overview of 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1805565-27-8)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine (CAS No. 1805565-27-8) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique bromomethyl and difluoromethyl functional groups, plays a pivotal role in the synthesis of advanced intermediates. Its molecular structure, featuring a pyridine core with strategic substitutions, makes it a versatile building block for drug discovery and material science applications.

The compound's 4-fluoro and 6-methoxy substituents enhance its reactivity and selectivity, which are critical for designing targeted molecules. Researchers are particularly drawn to its potential in developing next-generation therapeutics, especially in oncology and neurology, where fluorinated compounds are gaining traction due to their improved bioavailability and metabolic stability. The CAS No. 1805565-27-8 is frequently cited in patents and academic papers, underscoring its relevance in cutting-edge research.

From an industrial perspective, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine is valued for its role in green chemistry initiatives. Its efficient synthesis routes align with the growing demand for sustainable and eco-friendly chemical processes. This aligns with the global focus on ESG (Environmental, Social, and Governance) metrics, a hot topic among investors and regulatory bodies. Companies leveraging such compounds are often viewed as innovators in reducing environmental footprints.

Another area of interest is the compound's application in agrochemical innovation. With the rising need for crop protection solutions that minimize ecological impact, fluorinated pyridines like this one are being explored for their herbicidal and pesticidal properties. Searches for "fluorinated agrochemicals" and "sustainable crop protection" have surged, reflecting market trends toward safer alternatives.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing CAS No. 1805565-27-8, ensuring purity and consistency in research and production. Quality control is paramount, as even minor impurities can affect downstream applications. This emphasis on precision resonates with the pharmaceutical industry's push for Quality by Design (QbD) principles.

In summary, 3-(Bromomethyl)-2-(difluoromethyl)-4-fluoro-6-methoxypyridine represents a convergence of innovation, sustainability, and practicality. Its multifaceted applications—from drug development to agrochemicals—make it a standout in modern chemistry. As research continues to uncover its potential, this compound is poised to remain a key player in addressing some of the most pressing challenges in science and industry.